Cas no 13538-60-8 (3-Bromophenyl Methylcarbamate)

3-Bromophenyl Methylcarbamate structure
3-Bromophenyl Methylcarbamate structure
Product Name:3-Bromophenyl Methylcarbamate
CAS No:13538-60-8
MF:C8H8BrNO2
MW:230.058621406555
CID:171066
PubChem ID:83566
Update Time:2025-04-19

3-Bromophenyl Methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • Phenol, 3-bromo-,1-(N-methylcarbamate)
    • 3-Bromophenol methylcarbamate
    • 3-Bromophenyl methylcarbamate
    • Phenol, 3-bromo-, methylcarbamate
    • SCHEMBL1400936
    • 13538-60-8
    • DTXSID60879355
    • N-METHYL-3-BROMOPHENYLCARBAMATE
    • (3-bromophenyl) N-methylcarbamate
    • CHEMBL3249286
    • 3-Bromophenyl Methylcarbamate
    • Inchi: 1S/C8H8BrNO2/c1-10-8(11)12-7-4-2-3-6(9)5-7/h2-5H,1H3,(H,10,11)
    • InChI Key: OBHYWLDQVOJAMW-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)OC(NC)=O

Computed Properties

  • Exact Mass: 228.97384
  • Monoisotopic Mass: 228.973841
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 38.3

Experimental Properties

  • Density: 1.512
  • Boiling Point: 273.8°C at 760 mmHg
  • Flash Point: 119.4°C
  • Refractive Index: 1.555
  • PSA: 38.33

3-Bromophenyl Methylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B808011-250mg
3-Bromophenyl Methylcarbamate
13538-60-8
250mg
$ 207.00 2023-04-18
TRC
B808011-1g
3-Bromophenyl Methylcarbamate
13538-60-8
1g
$ 800.00 2023-09-08
TRC
B808011-2.5g
3-Bromophenyl Methylcarbamate
13538-60-8
2.5g
$ 1360.00 2022-06-06
TRC
B808011-1000mg
3-Bromophenyl Methylcarbamate
13538-60-8
1g
$ 689.00 2023-04-18
TRC
B808011-2500mg
3-Bromophenyl Methylcarbamate
13538-60-8
2500mg
$ 1642.00 2023-04-18
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk